Cas no 6443-85-2 (3-Pyridineacetonitrile)

• Product Name: 3-Pyridineacetonitrile
• CAS No: 6443-85-2
• MF: C₇H₆N₂
• MW: 118.135941028595
• MDL: MFCD00006406
• CID: 85691
• PubChem ID: 80923
• Update Time: 2024-10-28

3-Pyridineacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-3-yl)acetonitrile
• Pyridine-3-acetonitrile
• 3-pyridylacetonitrile
• 3-(Cyanomethyl)Pyridine
• 3-Pyridineacetonitrile
• 2-pyridin-3-ylacetonitrile
• Pyridin-3-ylacetonitrile
• 3-Pyridinylacetonitrile
• 3-Cyanomethylpyridine
• OIPHWUPMXHQWLR-UHFFFAOYSA-N
• 2-(3-pyridyl)ethanenitrile
• pyridin-3-yl-acetonitrile
• NSC83226
• pyrid-3-ylacetonitrile
• 3-pyridyl acetonitrile
• 3-Pyridine acetonitrile
• pyrid-3-yl-acetonitrile
• 3-Pyridinylacetonitrile #
• AM20061403
• 2-(3-Pyridyl)acetonitrile
• AKOS000200426
• SB52433
• AS-16040
• EINECS 229-241-1
• CS-W009194
• FT-0636152
• P1232
• 3-(Cyanomethyl)pyridine???
• A834754
• 3-Pyridylacetonitrile, 98%
• EN300-27473
• SY002586
• NSC 83226
• 6443-85-2
• W-104839
• SCHEMBL254758
• P8Y2KM9RVY
• OIPHWUPMXHQWLR-UHFFFAOYSA-
• InChI=1/C7H6N2/c8-4-3-7-2-1-5-9-6-7/h1-2,5-6H,3H2
• MFCD00006406
• DTXSID10884313
• Z239871646
• UNII-P8Y2KM9RVY
• BB 0254178
• AC-24997
• NSC-83226
• STK505791
• ALBB-009272
• NS00045995
• DB-016022

• MDL： MFCD00006406
• Inchi： 1S/C7H6N2/c8-4-3-7-2-1-5-9-6-7/h1-2,5-6H,3H2
• InChI Key： OIPHWUPMXHQWLR-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)CC#N

Computed Properties

• Exact Mass: 118.05300
• Monoisotopic Mass: 118.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 36.7

Experimental Properties

• Color/Form: Dark yellow solid
• Density: 1.108 g/mL at 25 °C(lit.)
• Boiling Point: 146°C/20mmHg(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.529(lit.)
• Water Partition Coefficient: Soluble in alcohol, ether, ketone. Insoluble in water.
• PSA: 36.68000
• LogP: 1.14768
• Solubility: Soluble in ethanol \ ether \ acetone, insoluble in water

3-Pyridineacetonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides